Cas no 51561-20-7 (6-Amino-2-chloro-4-methyl-nicotinonitrile)

• Product Name: 6-Amino-2-chloro-4-methyl-nicotinonitrile
• CAS No: 51561-20-7
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD09263992
• CID: 1113327
• PubChem ID: 13797167
• Update Time: 2025-05-20

6-Amino-2-chloro-4-methyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-chloro-4-methyl-3-Pyridinecarbonitrile
• 6-amino-2-chloro-4-methylpyridine-3-carbonitrile
• 3-pyridinecarbonitrile, 6-amino-2-chloro-4-methyl-
• 6-Amino-2-chloro-4-methylnicotinonitrile
• 6-Amino-2-chloro-4-methyl-nicotinonitrile
• C90487
• CS-0341324
• AKOS006330507
• DTXSID40549761
• ODMRBRUDPUNEHF-UHFFFAOYSA-N
• DB-296465
• 51561-20-7
• AB50355
• MFCD09263992
• BCA56120
• SCHEMBL3639155

• MDL： MFCD09263992
• Inchi： 1S/C7H6ClN3/c1-4-2-6(10)11-7(8)5(4)3-9/h2H,1H3,(H2,10,11)
• InChI Key： ODMRBRUDPUNEHF-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 167.02518
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 375.862°C at 760 mmHg
• Flash Point: 181.115°C
• Refractive Index: 1.598
• PSA: 62.7

Additional information on 6-Amino-2-chloro-4-methyl-nicotinonitrile

6-Amino-2-chloro-4-methyl-nicotinonitrile: A Comprehensive Overview

6-Amino-2-chloro-4-methyl-nicotinonitrile, also identified by its CAS number 51561-20-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its unique structural properties and potential applications. This compound belongs to the class of nitriles, which are organic compounds containing a nitrile group (-C≡N). The molecule's structure is characterized by a nicotinonitrile backbone with substituents at positions 6, 2, and 4, specifically an amino group (-NH₂), a chlorine atom (Cl), and a methyl group (-CH₃), respectively.

The synthesis of 6-Amino-2-chloro-4-methyl-nicotinonitrile involves multi-step organic reactions, often employing techniques such as nucleophilic substitution, condensation, or oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Its structure makes it a versatile building block for various chemical transformations, including the formation of heterocyclic compounds or the introduction of bioactive moieties.

One of the most promising applications of 6-Amino-2-chloro-4-methyl-nicotinonitrile lies in the field of drug discovery. The compound's ability to act as a precursor for bioactive molecules has been explored in recent studies targeting various therapeutic areas, such as anti-cancer agents, anti-inflammatory drugs, and antimicrobial agents. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation and inflammation pathways.

In addition to its pharmacological applications, 6-Amino-2-chloro-4-methyl-nicotinonitrile has found utility in material science as a precursor for advanced materials such as conductive polymers or functionalized nanoparticles. Its nitrile group can undergo polymerization under specific conditions to form materials with tailored electronic properties, making it a candidate for applications in electronics and energy storage devices.

Recent research has also focused on the environmental impact of this compound and its derivatives. Studies have shown that under certain conditions, 6-Amino-2-chloro-4-methyl-nicotinonitrile can undergo biodegradation or photodegradation, reducing its persistence in the environment. These findings are crucial for assessing the ecological safety of compounds derived from this structure.

In conclusion, 6-Amino-2-chloro-4-methyl-nicotinonitrile (CAS No. 51561-20-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with enhanced functionality and bioactivity.